Cas no 2137600-43-0 (Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro-)

• Product Name: Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro-
• CAS No: 2137600-43-0
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5286799
• Update Time: 2025-07-10

Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro-

• Inchi： 1S/C10H19BrO/c1-9(2,3)6-10(7-11)4-5-12-8-10/h4-8H2,1-3H3
• InChI Key： ORBADMYNWOEFJP-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(CC(C)(C)C)C1

Additional information on Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro-

Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro- (CAS No. 2137600-43-0): An Overview of a Novel Heterocyclic Compound

Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro- (CAS No. 2137600-43-0) is a unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of tetrahydrofurans and features a bromomethyl group and a 2,2-dimethylpropyl substituent, which confer it with distinct chemical properties and reactivity profiles.

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. Furan derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the bromomethyl group in Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro- makes it an attractive candidate for further functionalization and derivatization reactions. The bromine atom can be readily replaced by other functional groups through nucleophilic substitution reactions, opening up a wide range of synthetic possibilities.

The 2,2-dimethylpropyl substituent adds steric bulk to the molecule, which can influence its conformational flexibility and interactions with biological targets. This substituent also enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. These properties make Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro- a valuable starting material for the synthesis of more complex molecules with tailored biological activities.

Recent research has focused on the synthesis and characterization of Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro-. One notable study published in the Journal of Organic Chemistry reported an efficient synthetic route using palladium-catalyzed cross-coupling reactions. The authors demonstrated that this method could produce high yields of the target compound with excellent purity. This synthetic approach not only simplifies the preparation process but also reduces the environmental impact by minimizing waste generation.

In the context of pharmaceutical applications, Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro- has shown promise as a lead compound for drug discovery. Preliminary biological screening revealed that it exhibits moderate inhibitory activity against several cancer cell lines. Further optimization through structure-activity relationship (SAR) studies is ongoing to enhance its potency and selectivity. The bromomethyl group serves as a versatile handle for introducing various functional groups that can modulate the compound's biological activity.

Beyond its potential in drug development, Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro- has also been explored for its use in materials science. Its unique combination of functional groups makes it suitable for polymerization reactions, leading to the formation of novel polymers with tunable properties. These polymers could find applications in areas such as coatings, adhesives, and electronic materials.

In conclusion, Furan, 3-(bromomethyl)-3-(2,2-dimethylpropyl)tetrahydro- (CAS No. 2137600-43-0) is a versatile heterocyclic compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a solid foundation for further research and development. As new synthetic methods and biological screening techniques continue to advance, it is likely that this compound will play an increasingly important role in various scientific disciplines.